1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(4-chlorophenyl)methylsulfonyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C17H18ClN3O4S/c18-15-3-1-14(2-4-15)13-26(24,25)20-11-9-19(10-12-20)16-5-7-17(8-6-16)21(22)23/h1-8H,9-13H2
• InChI Key: GIKWRNJJWUUOAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3O4S
• Molecular Weight: 395.9 g/mol

Description

1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine, also known as CBMNPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine acts as an antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is expressed in various regions of the brain. By blocking the activity of this receptor, 1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine can modulate the release of various neurotransmitters such as serotonin and dopamine, which are involved in regulating mood, sleep, and cognition.
Biochemical and Physiological Effects:
1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine has been found to have a range of biochemical and physiological effects. In animal models, it has been shown to have anxiolytic and antidepressant effects, as well as improving cognitive function. It has also been found to modulate the release of various neurotransmitters such as serotonin and dopamine, which are involved in regulating mood, sleep, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine is its selectivity for the 5-HT7 receptor, which allows for more specific and targeted research. However, one limitation is that it has not been extensively studied in humans, and its effects on human physiology and behavior are not well-understood.

Future Directions

There are several future directions for research on 1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine. One area of interest is its potential use as a treatment for psychiatric disorders such as anxiety and depression. Additionally, further studies on its mechanism of action and its effects on neurotransmitter release could provide valuable insights into the regulation of mood, sleep, and cognition. Finally, more research is needed to determine its safety and efficacy in human subjects.

Scientific Research Applications

1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a potent and selective antagonist of the 5-HT7 receptor, which is involved in regulating various physiological processes such as sleep, mood, and cognition. 1-[(4-chlorobenzyl)sulfonyl]-4-(4-nitrophenyl)piperazine has also been shown to have anxiolytic and antidepressant effects in animal models.